Cas no 2109737-73-5 (4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid
• CAS No: 2109737-73-5
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6416797
• PubChem ID: 165686618
• Update Time: 2025-05-25

4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid
• 2109737-73-5
• EN300-1991466

• Inchi： 1S/C10H12ClNO3/c11-9-4-7(13)1-2-8(9)6(5-12)3-10(14)15/h1-2,4,6,13H,3,5,12H2,(H,14,15)
• InChI Key： GZZLDBLFOBFNOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN)CC(=O)O)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid

4-Amino-3-(2-Chloro-4-Hydroxyphenyl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2109737-73-5, known as 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a chlorinated hydroxyphenyl ring, and a butanoic acid moiety. Recent advancements in synthetic methodologies and computational modeling have shed new light on its potential applications and mechanisms of action.

4-Amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid exhibits remarkable versatility due to its functional groups. The amino group (-NH₂) imparts basic properties, while the hydroxyl (-OH) and chlorine (Cl) substituents on the phenyl ring contribute to its hydrophilicity and electronic characteristics. The butanoic acid moiety introduces carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation. These features make it an ideal candidate for exploring its role in drug design, particularly in the development of bioactive molecules targeting specific receptors or enzymes.

Recent studies have highlighted the potential of 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and neuroprotective properties. For instance, researchers have reported that derivatives of this compound can modulate the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential utility in the development of novel therapeutic agents for chronic inflammatory diseases.

In addition to its pharmacological applications, 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid has also been explored for its role in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create surfaces with tailored properties for biosensing and drug delivery applications. Recent advancements in surface chemistry have enabled the precise control of SAM formation using this compound, leading to improved sensitivity and selectivity in biosensors.

The synthesis of 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid involves a multi-step process that typically begins with the preparation of the chlorinated phenol derivative. Subsequent steps include nucleophilic substitution, oxidation, and coupling reactions to introduce the amino and carboxylic acid functionalities. Researchers have recently developed more efficient synthetic routes using catalytic asymmetric synthesis and microwave-assisted techniques, which have significantly improved yield and purity.

From a structural standpoint, 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid exhibits interesting conformational flexibility due to the presence of multiple stereogenic centers. This property has been exploited in studies investigating its interactions with biological macromolecules such as proteins and nucleic acids. Computational modeling studies have revealed that the compound can adopt conformations that allow it to bind effectively to specific binding sites, making it a promising candidate for rational drug design.

Moreover, 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid has been studied for its role in chiral recognition processes. Its ability to differentiate between enantiomers has been utilized in chiral resolution techniques, which are critical for producing enantiopure compounds required in pharmaceuticals and agrochemicals. Recent breakthroughs in chiral chromatography have further enhanced the efficiency of these processes when using this compound as a chiral auxiliary.

In terms of environmental impact, 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid has been evaluated for its biodegradability under various conditions. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for ensuring sustainable practices in industries utilizing this compound.

In conclusion, 4-amino-3-(2-chloro-4-hydroxyphenyl)butanoic acid is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its potential uses in drug discovery, materials science, and environmental chemistry. As research into this compound progresses, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.